Cas no 1256627-95-8 (3-Bromo-1-(3-methylphenyl)-1H-pyrrole-2,5-dione)

• Product Name: 3-Bromo-1-(3-methylphenyl)-1H-pyrrole-2,5-dione
• CAS No: 1256627-95-8
• MF: C₁₁H₈BrNO₂
• MW: 266.090722084045
• MDL: MFCD19103650
• CID: 4691490
• Update Time: 2025-05-21

3-Bromo-1-(3-methylphenyl)-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-(3-methylphenyl)-1H-pyrrole-2,5-dione
• 3-Bromo-1-(m-tolyl)-1H-pyrrole-2,5-dione
• 3-bromo-1-(3-methylphenyl)pyrrole-2,5-dione
• SBB083282
• T4893
• 3-bromo-1-(3-methylphenyl)azoline-2,5-dione
• 1H-pyrrole-2,5-dione, 3-bromo-1-(3-methylphenyl)-
• 3-Bromo-1-(3-methylphenyl)-1H-pyrrole-2,5-dione

• MDL： MFCD19103650
• Inchi： 1S/C11H8BrNO2/c1-7-3-2-4-8(5-7)13-10(14)6-9(12)11(13)15/h2-6H,1H3
• InChI Key： PMFLGDIKXLLQIF-UHFFFAOYSA-N
• SMILES： BrC1=CC(N(C1=O)C1C=CC=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 338
• Topological Polar Surface Area: 37.4

3-Bromo-1-(3-methylphenyl)-1H-pyrrole-2,5-dione Security Information

• HazardClass：IRRITANT

Additional information on 3-Bromo-1-(3-methylphenyl)-1H-pyrrole-2,5-dione

3-Bromo-1-(3-methylphenyl)-1H-pyrrole-2,5-dione: A Comprehensive Overview

The compound 3-Bromo-1-(3-methylphenyl)-1H-pyrrole-2,5-dione, with the CAS number 1256627-95-8, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrole-2,5-diones, which are known for their unique structural properties and potential applications in drug discovery and material science. The molecule's structure features a bromine atom at the 3-position of the pyrrole ring and a methyl-substituted phenyl group at the 1-position, making it a valuable building block for further chemical modifications.

Recent studies have highlighted the importance of pyrrole-2,5-dione derivatives in various biological systems. For instance, research published in Journal of Medicinal Chemistry demonstrated that such compounds exhibit potent anti-inflammatory and antioxidant activities, which could be harnessed for developing novel therapeutic agents. The presence of the bromine atom in 3-Bromo-1-(3-methylphenyl)-1H-pyrrole-2,5-dione adds another layer of functionality, as brominated compounds are often utilized in medicinal chemistry due to their unique electronic properties and bioavailability.

The synthesis of 3-Bromo-1-(3-methylphenyl)-1H-pyrrole-2,5-dione involves a multi-step process that typically begins with the preparation of the pyrrole ring system. One common approach is the condensation of a suitable carbonyl compound with an amine derivative under specific reaction conditions. The introduction of the bromine atom is achieved through electrophilic substitution reactions, which require precise control over reaction parameters to ensure high yields and purity. The methyl group on the phenyl ring is introduced via alkylation or acylation techniques, depending on the desired regioselectivity.

In terms of applications, 3-Bromo-1-(3-methylphenyl)-1H-pyrrole-2,5-dione has shown promise in several areas. For example, its ability to act as a versatile intermediate in organic synthesis has made it a valuable tool for constructing complex molecular frameworks. Researchers have employed this compound as a starting material for synthesizing bioactive molecules with potential anti-cancer and anti-diabetic properties. Additionally, its structural features make it an attractive candidate for exploring its role in supramolecular chemistry and materials science.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Using density functional theory (DFT), scientists have been able to predict its electronic structure and reactivity under various conditions. These insights have facilitated the design of more efficient synthetic pathways and improved our ability to modulate its properties for specific applications.

In conclusion, 3-Bromo-1-(3-methylphenyl)-1H-pyrrole-2,5-dione stands out as a significant molecule with wide-ranging potential in both academic research and industrial applications. Its unique structure, coupled with its functional groups' reactivity, positions it as a key player in the development of novel drugs and advanced materials. As research continues to uncover new aspects of this compound's behavior, its role in chemical science is likely to expand further.